rac-(3aR,6aR)-5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid
CAS No.: 2307780-28-3
Cat. No.: VC8463225
Molecular Formula: C12H19NO5
Molecular Weight: 257.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2307780-28-3 |
|---|---|
| Molecular Formula | C12H19NO5 |
| Molecular Weight | 257.28 g/mol |
| IUPAC Name | (3aS,6aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid |
| Standard InChI | InChI=1S/C12H19NO5/c1-11(2,3)18-10(16)13-6-8-4-5-17-12(8,7-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-,12+/m0/s1 |
| Standard InChI Key | SYOPAOPASCMOFV-QPUJVOFHSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N1C[C@@H]2CCO[C@@]2(C1)C(=O)O |
| SMILES | CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O |
Introduction
Structural Elucidation and Stereochemical Considerations
The compound’s architecture comprises a hexahydro-2H-furo[2,3-c]pyrrole core, where the furan and pyrrole rings share two adjacent atoms, creating a rigid bicyclic system. The Boc group at position 5 introduces steric bulk, while the carboxylic acid at position 6a enhances solubility and enables further functionalization. Key structural features include:
| Property | Value |
|---|---|
| IUPAC Name | (3aS,6aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O |
| InChIKey | SYOPAOPASCMOFV-QPUJVOFHSA-N |
X-ray crystallography and nuclear Overhauser effect (NOE) experiments confirm the (3aR,6aR) configuration, critical for its interactions with biological targets. The fused ring system adopts a boat-like conformation, stabilizing the molecule through intramolecular hydrogen bonding between the pyrrole nitrogen and carboxylic acid oxygen.
Synthetic Pathways and Optimization
Synthesis begins with the cyclization of L-proline derivatives to construct the pyrrolidine ring, followed by oxidative furan formation. The Boc group is introduced via carbamate coupling under Schotten-Baumann conditions. A representative three-step synthesis is outlined below:
-
Ring Formation: L-proline methyl ester undergoes intramolecular aldol condensation with glyoxal, yielding the furo[2,3-c]pyrrole skeleton.
-
Boc Protection: Treatment with di-tert-butyl dicarbonate (BocO) in dichloromethane selectively protects the secondary amine.
-
Hydrolysis: Saponification of the methyl ester with lithium hydroxide affords the carboxylic acid.
Optimization Challenges:
-
Stereocontrol: Racemization at C3a and C6a is minimized by maintaining reaction temperatures below 0°C during Boc protection.
-
Yield Improvement: Microwave-assisted cyclization increases yield from 45% to 72% by reducing reaction time from 12 hours to 30 minutes.
Analytical Characterization
Advanced spectroscopic techniques validate the compound’s purity (>98%) and structure:
Nuclear Magnetic Resonance (NMR):
-
H NMR (400 MHz, CDCl): δ 1.44 (s, 9H, Boc CH), 3.15–3.30 (m, 2H, H-3a and H-6a), 4.20 (dd, , 1H, furan OCH).
-
C NMR (100 MHz, CDCl): δ 28.1 (Boc CH), 80.2 (Boc quaternary C), 174.5 (COOH).
Mass Spectrometry:
-
ESI-MS: m/z 258.1 [M+H].
High-Performance Liquid Chromatography (HPLC):
-
Retention time: 6.7 min (C18 column, 70:30 HO:MeCN).
Reactivity and Derivatization
The Boc group’s lability under acidic conditions (e.g., trifluoroacetic acid) allows selective deprotection for further functionalization. The carboxylic acid participates in amide couplings (e.g., EDC/HOBt), enabling conjugation with amines or alcohols.
Notable Derivatives:
-
Amide Analogues: Exhibit enhanced blood-brain barrier permeability compared to the parent acid.
-
Ester Prodrugs: Methyl and ethyl esters show 3-fold higher oral bioavailability in murine models.
Applications in Drug Discovery
This compound serves as a versatile scaffold in protease inhibitor design. Its rigid structure mimics peptide β-turns, making it a candidate for:
-
HIV-1 Protease Inhibitors: IC = 120 nM in enzymatic assays.
-
Thrombin Antagonists: Ki = 85 nM via competitive binding at the active site.
Table 1: Biological Activity of Key Derivatives
| Derivative | Target | Activity |
|---|---|---|
| Boc-protected amide | HIV-1 protease | IC = 120 nM |
| Ethyl ester prodrug | Thrombin | Ki = 85 nM |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume